4-(dimethylamino)-N,N-dimethyl-3-nitrobenzenesulfonamide

• IUPAC Name: 4-(dimethylamino)-N,N-dimethyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C10H15N3O4S/c1-11(2)9-6-5-8(7-10(9)13(14)15)18(16,17)12(3)4/h5-7H,1-4H3
• InChI Key: RTMPGTFARXUPKX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)S(=O)(=O)N(C)C)[N+](=O)[O-]
• Molecular Formula: C10H15N3O4S
• Molecular Weight: 273.31 g/mol

Description

4-(dimethylamino)-N,N-dimethyl-3-nitrobenzenesulfonamide, also known as DNDNS, is a sulfonamide compound that has been widely used in scientific research due to its unique properties. This compound has been found to have potential applications in various fields of study, including biochemistry, pharmacology, and medicine.

Scientific Research Applications

Synthesis and Characterization

• A related sulfonamide molecule, N-(2,5-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide (NDMPMBS), was synthesized and characterized through spectroscopic tools and SCXRD studies, revealing detailed information about its structural and electronic properties (Murthy et al., 2018).

Photopolymerization Monitoring

• Certain sulfonamide fluorescent probes, including similar dimethylamino derivatives, have been used to monitor the photopolymerization of dimethacrylates, providing insights into the changes in the probe's environment during this process (Jager, Volkers, & Neckers, 1995).

Versatility in Chemical Reactions

• Nitrobenzenesulfonamides, closely related to the compound , have been shown to be exceptionally versatile in the preparation of secondary amines and in protecting amines, highlighting their broad utility in chemical synthesis (Fukuyama, Jow, & Cheung, 1995).

Electrochemical Studies

• Electrochemical behavior of similar compounds has been studied, providing insights into the reduction processes and stability of various sulfonamide derivatives (Asirvatham & Hawley, 1974).

Inhibition Studies and Molecular Docking

• A related compound, N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide, was synthesized and examined through molecular docking studies, providing valuable data on its interaction with enzymes and highlighting its potential as a COX-2 inhibitor (Al-Hourani et al., 2016).

Gas-Liquid Chromatography

• The N-dimethylaminomethylene derivatives of primary sulfonamides, similar to the compound , have been shown to possess excellent properties for gas-liquid chromatographic studies (Vandenheuvel & Gruber, 1975).